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Introduction

Protein Tyrosine Phosphatase 1B (PTP1B) is a critical negative regulator in both insulin and
leptin signaling pathways.[1][2][3][4][5] By dephosphorylating the insulin receptor (IR) and its
substrates, PTP1B attenuates insulin signaling.[1][2][6] Elevated PTP1B activity is associated
with insulin resistance, type 2 diabetes, and obesity, making it a significant therapeutic target.
[4][5] This PTP1B Inhibitor Screening Assay Kit provides a rapid, sensitive, and reliable
colorimetric method for high-throughput screening of potential PTP1B inhibitors.[1][7]

Assay Principle

The assay is based on the measurement of free phosphate released by the enzymatic activity
of PTP1B. The enzyme specifically hydrolyzes a phosphopeptide substrate, which mimics the
autophosphorylation site of the insulin receptor.[6][8] The reaction is terminated, and the
amount of released inorganic phosphate is quantified using a Malachite Green-based reagent.
[6][9] This reagent forms a colored complex with free phosphate, and the intensity of the color,
measured by absorbance at ~620-636 nm, is directly proportional to the PTP1B activity.[6]
Potential inhibitors will decrease the amount of phosphate released, resulting in a lower
absorbance reading.

PTP1B's Role in Insulin Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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